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Compound of Interest

Compound Name: Epoxycytochalasin D, 19,20-

Cat. No.: B12349313

Get Quote

Executive Summary & Chemical Identity
19,20-Epoxycytochalasin D is a potent fungal metabolite belonging to the cytochalasan family,

a class of alkaloids known for their ability to bind actin filaments and disrupt cytoskeletal

dynamics. Distinct from its parent compound, Cytochalasin D, this derivative possesses an

epoxide moiety at the C19-C20 position of the macrocyclic ring. This structural modification

significantly alters its electrophilicity and binding kinetics, making it a critical target for structure-

activity relationship (SAR) studies in oncology and parasitology (specifically Plasmodium

falciparum).

This guide details the biosynthetic logic, validated production protocols, and structural

elucidation of 19,20-Epoxycytochalasin D, focusing on the Xylaria and Rosellinia fungal genera

as primary producers.
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Property Specification

IUPAC Name

(7S,13E,16S,18R,19R,21R)-21-benzyl-7,18-

dihydroxy-16,18-dimethyl-6,19-dioxa-21-

azatricyclo[15.3.1.0^{2,7}]henicosa-2(7),13-

dien-3-one (Representative)

Molecular Formula

C

H

NO

Molecular Weight ~523.62 g/mol

Key Structural Feature

11-membered macrocycle fused to

perhydroisoindolone core; 19,20-epoxide

functionality.[1][2][3][4][5][6][7]

Primary Producers
Xylaria cf.[2][5][7][8][9] curta, Xylaria hypoxylon,

Rosellinia sanctae-cruciana, Diaporthe sp.

Biosynthetic Logic: The PKS-NRPS Hybrid Pathway
The biosynthesis of 19,20-Epoxycytochalasin D follows the canonical cytochalasan assembly

line, characterized by a highly conserved Polyketide Synthase-Non-Ribosomal Peptide

Synthetase (PKS-NRPS) hybrid system. The uniqueness of this metabolite lies in the post-

assembly tailoring enzymes, specifically cytochrome P450 monooxygenases.

Mechanism of Action
Core Assembly (CcsA/CcsB Homologs): The process initiates with the condensation of

Acetyl-CoA and Malonyl-CoA units by the PKS module to form a polyketide chain. This chain

is transferred to the NRPS module, which recruits L-Phenylalanine.

Cyclization (Diels-Alderase): A reductive release and an intramolecular Diels-Alder reaction

(often catalyzed by a separate enzyme like PyrE in related pathways) form the characteristic

perhydroisoindolone core (isoindolone ring fused with the macrocycle).
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Tailoring (Oxidative Decoration): The 19,20-epoxide is introduced post-cyclization. This step

is catalyzed by a specific FAD-dependent monooxygenase or Cytochrome P450, which

targets the olefinic bond at C19-C20.

Pathway Visualization
The following diagram illustrates the biosynthetic flow from primary precursors to the

epoxidized product.
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Caption: Biosynthetic pathway of 19,20-Epoxycytochalasin D showing PKS-NRPS assembly

and P450 tailoring.

Validated Production & Isolation Protocols
To ensure reproducibility, the following protocols utilize Xylaria sp. (e.g., Xylaria cf.[2][5][7][8][9]

[10] curta) in a solid-state fermentation setup. This method consistently yields higher titers of

cytochalasans compared to liquid broth due to the mimicking of natural substrate conditions.

Fermentation Protocol (Self-Validating System)
Principle: Solid-state fermentation on rice provides a high surface area and nutrient gradient

that triggers secondary metabolite gene clusters often silent in liquid culture.
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Inoculum Preparation:

Cultivate Xylaria sp.[2][7][8][9] on Potato Dextrose Agar (PDA) plates at 25°C for 7 days.

Punch 5 mm agar plugs from the active mycelial margin.

Substrate Preparation:

Weigh 100 g of commercial rice into 500 mL Erlenmeyer flasks.

Add 120 mL of distilled water (ratio 1:1.2 w/v is critical for optimal moisture).

Autoclave at 121°C for 20 minutes. Allow to cool to room temperature.

Inoculation & Incubation:

Aseptically transfer 3-5 agar plugs into each flask.

Incubate at 25°C under static conditions for 28–30 days.

Validation Check: Mycelia should completely colonize the rice, turning the medium

dark/black (characteristic of Xylaria stromata formation).

Extraction and Purification Workflow
Causality: Ethyl acetate is selected for its moderate polarity, efficiently extracting the

cytochalasans while leaving behind highly polar sugars and very non-polar lipids.

Extraction:

Macerate the fermented rice culture.

Extract three times with Ethyl Acetate (EtOAc) (500 mL per flask) using an ultrasonic bath

for 30 minutes to disrupt cell walls.

Filter and concentrate the solvent under reduced pressure (rotary evaporator, 40°C) to

obtain the crude extract.

Fractionation (Silica Gel):
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Subject crude extract to Silica Gel 60 column chromatography.

Gradient Elution: Petroleum Ether : Acetone (from 10:1 to 1:1 v/v).

Target Fraction: 19,20-epoxycytochalasin D typically elutes in the mid-polarity fractions

(approx. 7:3 to 6:4 ratio). Monitor via TLC (stain with vanillin-sulfuric acid; look for

purple/grey spots).

Final Purification (RP-HPLC):

Column: C18 Semi-preparative (e.g., 5 µm, 10 x 250 mm).

Mobile Phase: Methanol/Water (70:30 v/v, isocratic) or Acetonitrile/Water gradient.

Flow Rate: 2.0 mL/min.

Detection: UV at 210 nm and 254 nm.

Isolation Workflow Diagram
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Caption: Step-by-step isolation workflow from fungal culture to pure metabolite.
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Structural Characterization & Integrity
Accurate identification requires distinguishing the 19,20-epoxy derivative from Cytochalasin D

and C. The epoxide ring introduces distinct chemical shifts in Nuclear Magnetic Resonance

(NMR) spectroscopy.

Key Spectroscopic Markers
HRESIMS: Look for the molecular ion peak

at m/z ~524.26, consistent with the addition of one oxygen atom to the Cytochalasin D
scaffold (minus hydrogens if dehydrogenation occurred).

1H NMR (500 MHz, CDCl3):

The protons attached to the epoxide ring (H-19 and H-20) are diagnostic.

H-19: Typically appears as a doublet or multiplet around

2.8 – 3.2 ppm (upfield shift compared to the olefinic protons in Cytochalasin D).

H-20: Associated signal near

3.0 – 3.5 ppm.

13C NMR:

Carbon signals for C-19 and C-20 shift from alkene regions (120-140 ppm) to epoxide

regions (50-65 ppm).

Structural Revision Note
Researchers must be aware of stereochemical revisions in the literature. Early reports of

"19,20-epoxycytochalasin D" were later revised regarding the

vs

orientation of the epoxide.[5] X-ray diffraction is the gold standard for confirming absolute
configuration if the specific isolate is novel.
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Biological Significance (SAR)
The 19,20-epoxy modification is not merely a metabolic byproduct; it significantly modulates

biological activity.

Actin Binding: Like Cytochalasin D, the epoxy derivative inhibits actin polymerization by

binding to the barbed end of F-actin. However, the epoxide alters the steric bulk and polarity

of the macrocycle, potentially affecting binding affinity (

).

Cytotoxicity: Studies indicate potent cytotoxicity against cancer cell lines (e.g., HL-60, P-

388). The epoxide group acts as an electrophile, which may lead to covalent interactions with

nucleophilic residues in target proteins, a mechanism distinct from the purely non-covalent

binding of Cytochalasin D.

Antiplasmodial Activity: It has shown efficacy against Plasmodium falciparum, suggesting

potential as a scaffold for antimalarial drug design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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